5-chloro-2-methoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H14ClF3N4O3S2/c1-30-14-7-6-10(20)8-11(14)16(29)25-17-26-27-18(32-17)31-9-15(28)24-13-5-3-2-4-12(13)19(21,22)23/h2-8H,9H2,1H3,(H,24,28)(H,25,26,29)
• InChI Key: ITVYLNXDGZTEIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H14ClF3N4O3S2
• Molecular Weight: 502.9 g/mol

Description

5-chloro-2-methoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H14ClF3N4O3S2 and its molecular weight is 502.91. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Synthesis of Novel Compounds : Research on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown potential for anti-inflammatory and analgesic applications. These compounds exhibit cyclooxygenase inhibition and have been evaluated for their analgesic and anti-inflammatory activities, with some showing significant activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020) Molecules.

Antimicrobial Agents : The synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents indicates the antimicrobial potential of thiadiazole derivatives. These compounds have shown moderate activity against pathogenic bacterial and fungal strains, highlighting their relevance in developing new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014) Arabian Journal of Chemistry.

Nematocidal Activity : Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups have been synthesized and evaluated for their nematocidal activities. Certain compounds showed good activity against Bursaphelenchus xylophilus, suggesting their potential as lead compounds for developing new nematicides (Liu, Wang, Zhou, & Gan, 2022) Phosphorus, Sulfur, and Silicon and the Related Elements.